Cas no 5843-46-9 (4-methylbenzoyl isocyanate)

4-methylbenzoyl isocyanate structure

4-methylbenzoyl isocyanate structure

Product Name:4-methylbenzoyl isocyanate

CAS No:5843-46-9

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD09813452

CID:948509

PubChem ID:11344167

Update Time:2025-10-29

4-methylbenzoyl isocyanate Chemical and Physical Properties

Names and Identifiers

- benzoyl isocyanate, 4-methyl- (9ci)
- 4-methylbenzoyl isocyanate
- 4-methylbenzoylisocyanate
- SCHEMBL811028
- EN300-82406
- Benzoyl isocyanate, 4-methyl-
- 4-METHYL-BENZOYL ISOCYANATE
- AKOS000160593
- DTXSID10462918
- 4-Methylbenzoylisocyanat
- 5843-46-9
- DB-242077
- MDL： MFCD09813452
- Inchi： 1S/C9H7NO2/c1-7-2-4-8(5-3-7)9(12)10-6-11/h2-5H,1H3
- InChI Key： MLWXSSVGXIJYIR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(C)=CC=1)N=C=O

Computed Properties

Exact Mass: 161.047678466g/mol
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 46.5Å²

4-methylbenzoyl isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-82406-0.05g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.05g	$168.0	2023-09-02
Enamine	EN300-82406-0.1g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.1g	$252.0	2023-09-02
Enamine	EN300-82406-0.25g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.25g	$361.0	2023-09-02
Enamine	EN300-82406-0.5g	4-methylbenzoyl isocyanate	5843-46-9	85%	0.5g	$569.0	2023-09-02
Enamine	EN300-82406-1.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	1.0g	$727.0	2023-02-12
Enamine	EN300-82406-2.5g	4-methylbenzoyl isocyanate	5843-46-9	85%	2.5g	$1428.0	2023-09-02
Enamine	EN300-82406-5.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	5.0g	$2110.0	2023-02-12
Enamine	EN300-82406-10.0g	4-methylbenzoyl isocyanate	5843-46-9	85%	10.0g	$3130.0	2023-02-12
Enamine	EN300-82406-1g	4-methylbenzoyl isocyanate	5843-46-9	85%	1g	$728.0	2023-09-02
Enamine	EN300-82406-5g	4-methylbenzoyl isocyanate	5843-46-9	85%	5g	$2110.0	2023-09-02

4-methylbenzoyl isocyanate Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
3. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
4. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
5. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095

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